Cas no 1497045-54-1 (3(2H)-Pyridazinone, 6-(1-methyl-1H-benzimidazol-2-yl)-)

• Product Name: 3(2H)-Pyridazinone, 6-(1-methyl-1H-benzimidazol-2-yl)-
• CAS No: 1497045-54-1
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 6043784
• PubChem ID: 57665765
• Update Time: 2024-01-13

3(2H)-Pyridazinone, 6-(1-methyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(1-methyl-1H-benzimidazol-2-yl)-
• 6-(1-Methyl-1h-1,3-benzodiazol-2-yl)-2,3-dihydropyridazin-3-one
• SCHEMBL13872506
• 1497045-54-1
• AKOS012078926
• 3-(1-methylbenzimidazol-2-yl)-1H-pyridazin-6-one
• EN300-7436105
• CS-0259946
• 6-(1-Methyl-1H-benzo[d]imidazol-2-yl)pyridazin-3(2H)-one

• Inchi： 1S/C12H10N4O/c1-16-10-5-3-2-4-8(10)13-12(16)9-6-7-11(17)15-14-9/h2-7H,1H3,(H,15,17)
• InChI Key： ODPWGMORGAUJRP-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2N(C)C3=CC=CC=C3N=2)C=C1

Computed Properties

• Exact Mass: 226.08546096g/mol
• Monoisotopic Mass: 226.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 10.75±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles